Cas no 2229357-12-2 ({1-(3-chloro-5-fluorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3-chloro-5-fluorophenyl)methylcyclopropyl}methanol
• CAS No: 2229357-12-2
• MF: C₁₁H₁₂ClFO
• MW: 214.663785934448
• CID: 5599866
• PubChem ID: 165781614
• Update Time: 2023-11-27

{1-(3-chloro-5-fluorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• 2229357-12-2
• EN300-1976929
• {1-[(3-chloro-5-fluorophenyl)methyl]cyclopropyl}methanol
• {1-(3-chloro-5-fluorophenyl)methylcyclopropyl}methanol

• Inchi： 1S/C11H12ClFO/c12-9-3-8(4-10(13)5-9)6-11(7-14)1-2-11/h3-5,14H,1-2,6-7H2
• InChI Key： IAEXIIABYTYPNP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CC1(CO)CC1)F

Computed Properties

• Exact Mass: 214.0560709g/mol
• Monoisotopic Mass: 214.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų